1-Ethylpiperazin-2-one hydrochloride
Overview
Description
1-Ethylpiperazin-2-one hydrochloride (EPH) is a nitrogen-based chemical compound. It has a CAS Number of 59702-08-8 and a molecular weight of 128.17 . The IUPAC name for this compound is 1-ethyl-2-piperazinone .
Synthesis Analysis
Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The InChI code for 1-Ethylpiperazin-2-one is 1S/C6H12N2O/c1-2-8-4-3-7-5-6(8)9/h7H,2-5H2,1H3 .Physical And Chemical Properties Analysis
1-Ethylpiperazin-2-one hydrochloride has a molecular weight of 164.63 g/mol. It is a liquid at room temperature .Scientific Research Applications
Drug Discovery
Piperazine ranks as the third most common nitrogen heterocycle in drug discovery . It is the key component of several blockbuster drugs, such as Imatinib (also marketed as Gleevec) or Sildenafil, sold as Viagra . The nitrogen atom sites serve as hydrogen bond donors/acceptors, thus tuning the interactions with receptors as well as increasing water solubility and bioavailability .
Anxiolytic Applications
Piperazine is prevalent in diverse pharmacological agents with anxiolytic properties . This means it could potentially be used in the treatment of anxiety disorders.
Antiviral Applications
Piperazine compounds are also used in antiviral drugs . They could potentially inhibit the replication of certain viruses.
Cardioprotective Applications
Some piperazine compounds have been found to have cardioprotective properties . This means they could potentially protect the heart from damage or disease.
Anticancer Applications
Piperazine is a key component in certain anticancer drugs . It could potentially be used in the treatment of various types of cancer.
Antidepressant Applications
Piperazine compounds are also used in antidepressant drugs . They could potentially be used in the treatment of depression.
Safety and Hazards
Mechanism of Action
Target of Action
It is structurally similar to piperazine , which is known to target GABA receptors . The role of GABA receptors is to mediate inhibitory neurotransmission in the central nervous system .
Mode of Action
Piperazine, a structurally similar compound, is known to act as a gaba receptor agonist . Agonists are substances that bind to specific receptors and trigger a response in the cell, which in this case, would be an increase in the action of GABA.
Biochemical Pathways
As a gaba receptor agonist, it can be inferred that it may influence the gabaergic system, affecting neurotransmission in the central nervous system .
Pharmacokinetics
Piperazine, a structurally similar compound, is known to be partly oxidized and partly eliminated as an unchanged compound upon entry into the systemic circulation .
Result of Action
Based on its structural similarity to piperazine, it can be inferred that it may cause an increase in the action of gaba, leading to an increase in inhibitory neurotransmission in the central nervous system .
Action Environment
It is known that factors such as temperature, ph, and the presence of other substances can influence the action and stability of chemical compounds .
properties
IUPAC Name |
1-ethylpiperazin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O.ClH/c1-2-8-4-3-7-5-6(8)9;/h7H,2-5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSWKRNZXOFPIBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCNCC1=O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethylpiperazin-2-one hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
